Cas no 32998-95-1 (N-(tert-Butyl)-3-methylpicolinamide)

• Product Name: N-(tert-Butyl)-3-methylpicolinamide
• CAS No: 32998-95-1
• MF: C₁₁H₁₆N₂O
• MW: 192.257542610168
• MDL: MFCD04108091
• CID: 293953
• PubChem ID: 5463796
• Update Time: 2025-06-14

N-(tert-Butyl)-3-methylpicolinamide Chemical and Physical Properties

Names and Identifiers

• N-(tert-Butyl)-3-methylpicolinamide
• 2-Pyridinecarboxamide,N-(1,1-dimethylethyl)-3-methyl-
• N-tert-butyl-3-methylpicolinamide
• N-tert-Butyl-3-methylpyridine-2-carboxamide
• 3-methylpyridine-2-carbonic acid tert-butamide
• 3-methylpyridine-2-carboxylic acid N-tert-butylamide
• 3-methylpyridine-2-carboxylic acid tert-butylamide
• N-(1,1-dimethylethyl)-3-methyl-2-pyridine carboxamide
• 3-Methyl-pyridine-2-carboxylic acid tert-butylamide
• FT-0753767
• N-(1,1-dimethylethyl)-3-methyl-2pyridine carboxamide
• N-(1,1 -dimethylethyl)-3-methyl-2-pyridine carboxamide
• N-T-BUTYL-3-METHYL PYRIDINE-2-CARBOXAMIDE
• EN300-748952
• AKOS005064513
• N-(1,1- dimethylethyl)-3-methyl-2-pyridine carboxamide
• MFCD04108091
• CS-0172072
• SB52650
• N-(1,1-dimethylethyl)-3-methyl-2-pyridine-carboxamide
• A918371
• 3-methyl-pyridine-2-carboxylic acid t-butylamide
• 32998-95-1
• DTXSID40420182
• SCHEMBL4605525
• EC 406-720-5
• N-(1,1-dimethylethyl)-3-methyl-2-pyridinecarboxamide
• 3-methylpyridine-2-carboxylic acid N-tert.-butylamide
• DH-0711
• NS00003271
• N-(1, 1-dimethylethyl)-3-methyl-2-pyridine carboxamide
• XYBOIZQGIVYRFV-UHFFFAOYSA-N
• DB-049836
• N-tert-Butyl-3-methyl pyridine-2-carboxamide

• MDL： MFCD04108091
• Inchi： 1S/C11H16N2O/c1-8-6-5-7-12-9(8)10(14)13-11(2,3)4/h5-7H,1-4H3,(H,13,14)
• InChI Key： XYBOIZQGIVYRFV-UHFFFAOYSA-N
• SMILES： O=C(C1C(C)=CC=CN=1)NC(C)(C)C

Computed Properties

• Exact Mass: 192.12600
• Monoisotopic Mass: 192.126263138g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 208
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 42Ų

Experimental Properties

• Density: 1.0±0.1 g/cm3
• Boiling Point: 333.4±30.0 °C at 760 mmHg
• Flash Point: 155.5±24.6 °C
• Refractive Index: 1.511
• PSA: 41.99000
• LogP: 2.30920
• Vapor Pressure: 0.0±0.7 mmHg at 25°C

N-(tert-Butyl)-3-methylpicolinamide Security Information

• Signal Word：Warning
• Hazard Statement： H302;H319
• Warning Statement： P280;P301+P312+P330;P305+P351+P338;P337+P313
• Hazard Category Code： 52/53
• Safety Instruction： S61
• Storage Condition：Room temperature
• Risk Phrases：R52/53

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxamides
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxamides

Additional information on N-(tert-Butyl)-3-methylpicolinamide

Research Brief on N-(tert-Butyl)-3-methylpicolinamide (CAS: 32998-95-1): Recent Advances and Applications in Chemical Biology and Medicine

N-(tert-Butyl)-3-methylpicolinamide (CAS: 32998-95-1) is a specialized chemical compound that has garnered significant attention in the fields of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. This research brief aims to provide a comprehensive overview of the latest scientific findings related to this compound, focusing on its synthesis, biological activity, and emerging roles in drug discovery and development.

Recent studies have highlighted the importance of N-(tert-Butyl)-3-methylpicolinamide as a key intermediate in the synthesis of novel pharmaceutical agents. Its picolinamide core structure, combined with the tert-butyl group, offers a versatile scaffold for further chemical modifications. Researchers have successfully utilized this compound in the development of kinase inhibitors, particularly targeting enzymes involved in inflammatory and oncogenic pathways. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy as a building block for selective JAK2 inhibitors, showing promising results in preclinical models of myeloproliferative disorders.

The compound's mechanism of action has been further elucidated through structural biology approaches. X-ray crystallography studies have revealed that N-(tert-Butyl)-3-methylpicolinamide derivatives can form stable interactions with the ATP-binding sites of various kinases, making them valuable candidates for structure-based drug design. Molecular dynamics simulations have provided additional insights into the compound's binding kinetics and selectivity profiles, which are crucial for minimizing off-target effects in therapeutic applications.

In the realm of chemical biology, N-(tert-Butyl)-3-methylpicolinamide has shown potential as a chemical probe for studying protein-protein interactions. Its ability to selectively bind to certain protein domains has enabled researchers to investigate signaling pathways with greater precision. Recent work published in ACS Chemical Biology has demonstrated its utility in developing activity-based protein profiling (ABPP) reagents, opening new avenues for target identification and validation in complex biological systems.

From a synthetic chemistry perspective, novel methodologies for the efficient production of N-(tert-Butyl)-3-methylpicolinamide have been developed. A 2024 report in Organic Process Research & Development described an improved catalytic process that enhances yield while reducing environmental impact. These advancements in synthetic routes are particularly important as they address scalability challenges for potential industrial applications.

The safety profile and pharmacokinetic properties of N-(tert-Butyl)-3-methylpicolinamide derivatives have been the subject of recent investigations. Preliminary ADMET (Absorption, Distribution, Metabolism, Excretion, and Toxicity) studies indicate favorable characteristics for drug development, with several analogs showing good oral bioavailability and metabolic stability. However, researchers emphasize the need for further optimization to improve selectivity and reduce potential hepatotoxicity observed in some structural variants.

Looking forward, the application of N-(tert-Butyl)-3-methylpicolinamide in targeted drug delivery systems represents an exciting frontier. Recent patents have disclosed its incorporation into PROTAC (Proteolysis Targeting Chimeras) molecules, where it serves as a linker between target-binding and E3 ligase-recruiting moieties. This innovative approach could potentially address challenges in degrading traditionally "undruggable" targets, offering new therapeutic strategies for complex diseases.

In conclusion, N-(tert-Butyl)-3-methylpicolinamide continues to demonstrate significant value in both basic research and applied pharmaceutical development. Its versatility as a chemical scaffold, combined with recent advances in understanding its biological interactions, positions this compound as an important tool in modern drug discovery. Ongoing research is expected to further expand its applications, particularly in the development of next-generation targeted therapies for oncology, inflammation, and other therapeutic areas with high unmet medical needs.